Cas no 99492-72-5 (SODIUM COBALTICARBORANE)

• Product Name: SODIUM COBALTICARBORANE
• CAS No: 99492-72-5
• MF: C₄H₄B₂₀CoNa
• MW: 350.217530250549
• MDL: MFCD00467949
• CID: 1002878
• PubChem ID: 71310133
• Update Time: 2025-10-30

SODIUM COBALTICARBORANE Chemical and Physical Properties

Names and Identifiers

• SODIUM COBALTICARBORANE
• sodium,cobalt,2λ²,3λ²,4λ²,5λ²,6λ²,7λ²,8λ²,9λ²,10λ²,12λ²-decaborabicyclo[9.1.0]dodecane
• sodium dicarbollylcobaltate
• MFCD00467949
• PUBCHEM_71310133
• 99492-72-5
• DTXSID80746075

• MDL： MFCD00467949
• Inchi： 1S/2C2H2B10.Co.Na/c2*3-1-2(3)5-7-9-11-12-10-8-6-4-1;;/h2*1-2H;;/q;;;+1
• InChI Key： FYAFRIHSFLRTRG-UHFFFAOYSA-N
• SMILES： [Co].[Na+].C12[B][B][B][B][B][B][B][B][B]C1[B]2.C12[B][B][B][B][B][B][B][B][B]C1[B]2 |^1:3,4,5,6,7,8,9,10,11,13,15,16,17,18,19,20,21,22,23,25|

Computed Properties

• Exact Mass: 374.29700
• Monoisotopic Mass: 354.140366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: >300 °C(lit.)
• PSA: 0.00000
• LogP: -11.61880
• Solubility: Not available

SODIUM COBALTICARBORANE Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Organoheterocyclic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds

Additional information on SODIUM COBALTICARBORANE

Sodium Cobalticarb CAS No. 99492-72-5: An Overview of a Unique Metalloborane Compound

Sodium cobalticarb (CAS No. 99492-72-5) is a fascinating metalloborane compound that has garnered significant attention in the fields of inorganic chemistry, materials science, and catalysis. This compound, also known as sodium cobalt carbaborane or sodium cobalticarbaborane, is characterized by its unique structure and remarkable properties, making it a valuable material for various applications.

The chemical formula of sodium cobalticarb is Na₂[Co₂B₁₀H₁₂]. It belongs to the class of metalloboranes, which are coordination compounds where a metal atom is coordinated to a borane cluster. The structure of sodium cobalticarb features a closo-decaborate cage with two cobalt atoms coordinated to the boron vertices. This unique arrangement imparts exceptional stability and reactivity to the compound.

In recent years, significant research has been conducted to explore the potential applications of sodium cobalticarb. One of the most promising areas is in catalysis, where it has shown remarkable activity and selectivity in various chemical reactions. For instance, studies have demonstrated its effectiveness in hydrogenation reactions, particularly in the reduction of unsaturated organic compounds. The high electron density around the cobalt centers and the delocalized electrons in the borane cage contribute to its catalytic properties.

Beyond catalysis, sodium cobalticarb has also been investigated for its potential use in materials science. Its unique electronic and structural properties make it an attractive candidate for developing new materials with enhanced mechanical and thermal stability. Research has shown that incorporating sodium cobalticarb into polymer matrices can significantly improve their mechanical strength and thermal resistance, making them suitable for high-performance applications.

In the realm of energy storage, sodium cobalticarb has shown promise as a hydrogen storage material. The high hydrogen content within the borane cage and the ability to reversibly release and uptake hydrogen make it an attractive candidate for developing lightweight and efficient hydrogen storage systems. Recent studies have focused on optimizing the conditions for hydrogen release and uptake, aiming to enhance the practicality of sodium cobalticarb for real-world applications.

The synthesis of sodium cobalticarb typically involves the reaction of sodium hydride with a suitable borane precursor in the presence of a cobalt source. The reaction conditions are carefully controlled to ensure the formation of the desired product with high purity. Advances in synthetic methods have led to more efficient and scalable processes, making it feasible to produce sodium cobalticarb on a larger scale for industrial applications.

In addition to its practical applications, sodium cobalticarb has also been studied from a fundamental perspective to understand its electronic structure and reactivity. Computational methods, such as density functional theory (DFT), have been employed to gain insights into the electronic properties and bonding interactions within the compound. These studies have provided valuable information on how the unique structure of sodium cobalticarb influences its chemical behavior.

The environmental impact of using sodium cobalticarb is another important consideration. Research has shown that it can be synthesized and used in processes with minimal environmental footprint, making it an attractive option for green chemistry applications. Efforts are ongoing to develop more sustainable synthesis routes and to explore its potential in eco-friendly technologies.

In conclusion, sodium cobalticarb (CAS No. 99492-72-5) is a versatile metalloborane compound with a wide range of potential applications in catalysis, materials science, energy storage, and green chemistry. Its unique structure and properties make it an exciting area of research, with ongoing studies aimed at unlocking its full potential for practical use.